Cas no 865182-07-6 (4-cyano-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-cyano-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 865182-07-6
• MF: C₁₈H₁₂N₄O₃S₂
• MW: 396.442880630493
• CID: 5929054
• PubChem ID: 4406401
• Update Time: 2025-05-19

4-cyano-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• (Z)-4-cyano-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• Benzamide, N-[6-(aminosulfonyl)-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-4-cyano-
• 4-cyano-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
• F1365-2937
• AKOS024606713
• 4-cyano-N-[(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 865182-07-6

• Inchi： 1S/C18H12N4O3S2/c1-2-9-22-15-8-7-14(27(20,24)25)10-16(15)26-18(22)21-17(23)13-5-3-12(11-19)4-6-13/h1,3-8,10H,9H2,(H2,20,24,25)
• InChI Key： XMNPAJPDKFLVNV-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC#C)C2=CC=C(S(N)(=O)=O)C=C2S1)(=O)C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 396.03508260g/mol
• Monoisotopic Mass: 396.03508260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 150Ų

Additional information on 4-cyano-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Professional Introduction to Compound with CAS No. 865182-07-6 and Product Name: 4-cyano-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

The compound in question, identified by the CAS number 865182-07-6, is a highly specialized molecule with a complex chemical structure. Its product name, 4-cyano-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, highlights several key functional groups and substituents that contribute to its unique properties and potential applications in the field of pharmaceutical chemistry. This introduction aims to provide a comprehensive overview of the compound, its structural features, and its relevance in contemporary research.

The molecular framework of this compound is characterized by a benzamide core linked to a benzothiazole ring system. The presence of a cyano group at the 4-position and a propargyl group at the 3-position of the benzothiazole ring introduces significant reactivity and binding potential. Additionally, the sulfamoyl group at the 6-position enhances the compound's solubility and interaction with biological targets. These structural elements make it a promising candidate for further investigation in drug discovery and development.

Recent advancements in medicinal chemistry have emphasized the importance of heterocyclic compounds in designing novel therapeutic agents. The benzothiazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of 4-cyano-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide with these functional groups suggests that it may exhibit enhanced efficacy against various diseases compared to simpler analogs.

In vitro studies have begun to explore the biological activity of this compound. Initial experiments indicate that it demonstrates significant binding affinity to certain enzymes and receptors involved in disease pathways. For instance, preliminary data suggests that it may interact with kinases and other signaling molecules relevant to cancer progression. These interactions are being further investigated to understand the compound's mechanism of action and potential therapeutic applications.

The propargyl group in the molecule is particularly noteworthy due to its ability to participate in various chemical reactions, including copper-catalyzed coupling reactions. This feature opens up possibilities for further derivatization and optimization of the compound's structure. Researchers are exploring methods to introduce additional functional groups or link the molecule to other bioactive entities, potentially leading to new drug candidates with improved pharmacokinetic properties.

Computational studies have also played a crucial role in understanding the behavior of this compound. Molecular modeling techniques have been employed to predict how 4-cyano-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide interacts with biological targets at the atomic level. These simulations have helped identify key binding sites and provide insights into how modifications might enhance its potency and selectivity.

The sulfamoyl group is another critical feature of this compound that contributes to its potential biological activity. Sulfonamides are well-known for their ability to modulate enzyme function and have been used in various drugs over the years. The presence of this group in 4-cyano-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide suggests that it may interfere with disease-causing pathways by inhibiting specific enzymes or blocking receptor interactions.

Future research directions include exploring the compound's pharmacokinetic profile and potential side effects. Animal models will be utilized to assess its absorption, distribution, metabolism, excretion (ADME) properties, as well as its safety and efficacy. Additionally, efforts will be made to optimize synthetic routes for large-scale production while maintaining high purity standards.

The development of new pharmaceuticals is often a lengthy and complex process involving multiple stages of testing and regulatory approval. However, compounds like 4-cyano-N-(2Z)-3-(prop-2-ynyl)-6-sulfamoyl]-dihydro -1 , 3 -benzothiazol - 5 - ylidenebenzamide represent significant progress in medicinal chemistry by leveraging structural diversity and functional group compatibility to create molecules with tailored biological activities.

In conclusion,4-cyano-N-(2Z)-3-(propargyl -1 - yl ) - 6 - sulfamoyl - 2 , 3 - dihydro - 1 , 3 - benzothiazol - 5 - ylidenebenzamide is a structurally complex molecule with promising applications in drug discovery. Its unique combination of functional groups makes it a valuable tool for researchers investigating novel therapeutic agents. As further studies continue, this compound has the potential to contribute significantly to advancements in pharmaceutical chemistry and medicine.